Cas no 6326-87-0 (N-(2-Hydroxyethyl)phenoxyacetamide)

• Product Name: N-(2-Hydroxyethyl)phenoxyacetamide
• CAS No: 6326-87-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 527563
• Update Time: 2026-04-29

N-(2-Hydroxyethyl)phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-hydroxyethyl)-2-phenoxy-
• N-(2-hydroxyethyl)-2-phenoxyacetamide
• AC1L2ZSF
• AC1Q5PMR
• AC1Q7D3S
• AR-1J7975
• CTK2F8626
• EINECS 228-694-2
• N-(2-Hydroxyethyl)Phenoxyacetamide
• N-(2-phenoxyacetyl)ethanolamine
• NSC31342
• phenoxyacetic acid 2-hydroxy-ethylamide
• phenoxy-acetic acid-(2-hydroxy-ethylamide)
• phenoxyacetic acid-< 2-hydroxy-ethylamide>
• Phenoxy-essigsaeure-(2-hydroxy-aethylamid)
• N-(2-Hydroxyethyl)phenoxyacetamide

• Inchi： InChI=1S/C10H13NO3/c12-7-6-11-10(13)8-14-9-4-2-1-3-5-9/h1-5,12H,6-8H2,(H,11,13)
• InChI Key： VJNXHIAICRNKAE-UHFFFAOYSA-N
• SMILES： OCCNC(COC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 195.08959
• Monoisotopic Mass: 195.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6A^2

Experimental Properties

• Density: 1.173
• Boiling Point: 441.9°C at 760 mmHg
• Flash Point: 221.1°C
• Refractive Index: 1.537
• PSA: 58.56
• LogP: 0.56480

Additional information on N-(2-Hydroxyethyl)phenoxyacetamide

Introduction to N-(2-Hydroxyethyl)phenoxyacetamide (CAS No. 6326-87-0)

N-(2-Hydroxyethyl)phenoxyacetamide, with the chemical formula C₁₀H₁₃NO₃, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 6326-87-0, is a derivative of phenoxyacetamide and features a hydroxyethyl group attached to the amide nitrogen, which contributes to its distinct chemical and pharmacological characteristics. The presence of both hydrophilic and lipophilic moieties in its structure makes it a promising candidate for various applications, particularly in drug design and development.

The structural motif of N-(2-Hydroxyethyl)phenoxyacetamide is characterized by a phenyl ring linked to an acetamide moiety, with the amide nitrogen further substituted by a 2-hydroxyethyl group. This configuration imparts a balance of solubility and membrane permeability, making it an attractive scaffold for medicinal chemists. The phenyl ring provides a hydrophobic core, while the hydroxyethyl group enhances water solubility, facilitating its absorption and distribution within biological systems. Such structural features are often exploited in the design of bioactive molecules that require precise targeting and efficient delivery.

In recent years, N-(2-Hydroxyethyl)phenoxyacetamide has been studied for its potential therapeutic applications across multiple domains. One of the most promising areas of research has been its role as an intermediate in the synthesis of novel pharmaceutical agents. The compound's versatility allows for modifications at various positions, enabling the creation of derivatives with enhanced pharmacological properties. For instance, researchers have explored its utility in developing compounds with anti-inflammatory, analgesic, and even anticancer effects.

Recent studies have highlighted the compound's interaction with biological targets such as enzymes and receptors. The hydroxyethyl group, in particular, has been found to modulate the binding affinity and selectivity of drug candidates. This has led to investigations into its potential as a prodrug or a lead compound for further optimization. The ability to fine-tune these interactions through structural modifications offers a significant advantage in drug discovery pipelines.

The synthesis of N-(2-Hydroxyethyl)phenoxyacetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of phenoxyacetic acid with ethylene oxide followed by amidation, or alternative methods involving the condensation of phenoxyacetonitrile with ethanolamine. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce larger quantities for research and commercial purposes.

The pharmacokinetic profile of N-(2-Hydroxyethyl)phenoxyacetamide is another area of active investigation. Its molecular structure suggests that it may exhibit good oral bioavailability due to its balanced hydrophilic-lipophilic nature. Additionally, preliminary studies indicate that it may have a reasonable half-life in vivo, allowing for sustained therapeutic effects. These characteristics are critical for developing drugs that require once-daily dosing or longer intervals between administrations.

In vitro studies have demonstrated the compound's ability to interact with various biological pathways. For example, researchers have observed its inhibitory effects on certain enzymes implicated in inflammation and pain signaling. These findings align with ongoing efforts to develop safer and more effective alternatives to existing therapeutics. The compound's mechanism of action remains an area of active exploration, with researchers employing techniques such as X-ray crystallography and computational modeling to elucidate its interactions at the molecular level.

The safety profile of N-(2-Hydroxyethyl)phenoxyacetamide is also being evaluated through toxicological studies. Preliminary data suggest that it exhibits low toxicity at therapeutic doses, although further investigations are necessary to fully assess its safety margins. These studies often involve acute toxicity tests, chronic exposure assessments, and genotoxicity evaluations to ensure that any potential risks are identified early in the development process.

The future prospects for N-(2-Hydroxyethyl)phenoxyacetamide are promising, with ongoing research focusing on expanding its applications beyond traditional pharmaceuticals. For instance, there is growing interest in using it as a building block for agrochemicals or specialty chemicals where similar structural motifs are desired. Additionally, its potential as an intermediate in biocatalytic processes is being explored due to the growing emphasis on sustainable chemical synthesis methods.

In conclusion, N-(2-Hydroxyethyl)phenoxyacetamide (CAS No. 6326-87-0) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse applications across multiple therapeutic areas, while ongoing studies continue to uncover new insights into its biological activities and pharmacokinetic properties. As synthetic methodologies advance and our understanding of biological systems deepens, this compound is poised to play an increasingly important role in drug discovery and innovation.